molecular formula C5H14N2O2S B8446320 N-(2-dimethylaminoethyl)methanesulfonamide

N-(2-dimethylaminoethyl)methanesulfonamide

Cat. No.: B8446320
M. Wt: 166.24 g/mol
InChI Key: FBNMBSWXAVZBNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-dimethylaminoethyl)methanesulfonamide is a useful research compound. Its molecular formula is C5H14N2O2S and its molecular weight is 166.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H14N2O2S

Molecular Weight

166.24 g/mol

IUPAC Name

N-[2-(dimethylamino)ethyl]methanesulfonamide

InChI

InChI=1S/C5H14N2O2S/c1-7(2)5-4-6-10(3,8)9/h6H,4-5H2,1-3H3

InChI Key

FBNMBSWXAVZBNJ-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCNS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Methanesulfonyl chloride (Compound 19, 2.6 ml, 34.0 mmol) was added to a mixture of N,N-dimethylethylenediamine (3.7 ml, 34.0 mmol) and diisopropylethylamine (5.93 ml, 34.0 mmol) in tetrahydrofuran (30 ml) at 0° C. After 1.5 hours stirring at 0°, the mixture was quenched with water and extracted thoroughly with ethyl acetate. Evaporation of the dried (magnesium sulfate) extract gave an oil, which was purified by flash chromatography on silica using 20% methanol/chloroform to give the title sulfonamide. 1HNMR(CDCl3): 2.24 (s, 6H), 2.48 (t, 2H, J=5.9 Hz), 2.97 (s, 3H), 3.18 (t, 2H, J=5.6 Hz). 13CNMR(CDCl3): 39.3, 39.9, 44.5 and 57.8.
Quantity
2.6 mL
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reactant
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0 (± 1) mol
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reactant
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3.7 mL
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5.93 mL
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30 mL
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solvent
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Synthesis routes and methods II

Procedure details

To a solution of N,N-dimethylethylenediamine (0.5 g) in dichloromethane (10 ml) at 0° C. was added triethylamine (0.87 ml) and methane sulphonyl chloride. The reaction mixture was warmed to room temperature and stirred for 1 hour. The reaction mixture was partitioned between dichloromethane and saturated sodium bicarbonate solution, the combined organics were dried (MgSO4) and the solvents removed in vacuo to yield a crude product. This was purified by flash chromatography to yield N-(2-dimethylamino-ethyl)-methanesulfonamide (0.46 g).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.87 mL
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reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
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Quantity
10 mL
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